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Introduction

Tellurium-128 (128Te), a naturally occurring isotope of tellurium, has emerged as a crucial
element in the field of neutrino physics, primarily through its application in the search for
neutrinoless double beta decay (Ov(3). This rare hypothetical radioactive decay process, if
observed, would have profound implications for our understanding of the fundamental
properties of neutrinos, including their nature as Majorana particles (meaning they are their
own antiparticles), and would provide insights into the matter-antimatter asymmetry in the
universe. This document provides detailed application notes and protocols for the use of 128Te
in neutrino physics research, with a focus on the methodologies employed in experiments such
as the Cryogenic Underground Observatory for Rare Events (CUORE).

Quantitative Data Summary

The unique nuclear properties of 1286Te make it a compelling candidate for neutrinoless double
beta decay searches. A summary of its key quantitative data is presented below for easy
reference and comparison.
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Property Value Reference
Natural Isotopic Abundance 31.74(8)% [1112]
Half-life (2vBp) 2.25 x 102* years [3]

Lower Limit on Half-life (OvpB) > 3.6 x 102* years (90% C.1.) [4]

Q-value for Ovp[3 Decay 866.7 + 0.7 keV [4]

Daughter Nucleus 128X e [1]

Signaling Pathway: Neutrinoless Double Beta Decay
of Tellurium-128

The primary application of 128Te in neutrino physics is the search for neutrinoless double beta
decay. This process involves the simultaneous transformation of two neutrons within the 128Te
nucleus into two protons, with the emission of two electrons. Crucially, in the neutrinoless
mode, the two virtual neutrinos exchanged in the process annihilate each other, resulting in a
final state with only two electrons. The total kinetic energy of these two electrons would be
equal to the Q-value of the decay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263586#applications-of-tellurium-128-in-neutrino-
physics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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